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Compound of Interest

Compound Name: (S)-(+)-1-Cyclohexylethylamine

Cat. No.: B097302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-(+)-1-Cyclohexylethylamine, a chiral primary amine, serves as a critical building block in

asymmetric synthesis, particularly in the development of novel pharmaceutical agents and

agrochemicals. Its stereochemistry is pivotal to the biological activity of the target molecules. A

thorough understanding of its physical properties is fundamental for its effective use in

synthesis, purification, and formulation. This technical guide provides an in-depth overview of

the key physical characteristics of (S)-(+)-1-Cyclohexylethylamine, complete with

experimental methodologies and structured data for ease of reference.

Core Physical Properties
The physical properties of (S)-(+)-1-Cyclohexylethylamine are summarized in the table below.

These values are critical for predicting its behavior in various chemical processes, including

reaction kinetics, separation, and purification.
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Property Value Conditions

Molecular Formula C8H17N

Molecular Weight 127.23 g/mol

Appearance
Colorless to almost colorless

clear liquid
Room Temperature

Boiling Point 60 °C 12 mmHg

177-178 °C Atmospheric Pressure (lit.)

Density 0.856 g/mL 25 °C

0.866 g/mL 20 °C

Refractive Index 1.4614 20 °C (D line)

Specific Rotation +3.5° 25 °C (neat, D line)

Solubility

Insoluble in water. Miscible

with acetone, chloroform,

dimethyl sulfoxide, ethanol,

methanol, ether, and

petroleum ether.

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research and

development. The following sections detail the generalized experimental protocols for

measuring the key physical parameters of (S)-(+)-1-Cyclohexylethylamine.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the Thiele tube method is a convenient and accurate

technique.

Methodology:
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Sample Preparation: A small amount (approximately 0.5 mL) of (S)-(+)-1-
Cyclohexylethylamine is placed into a small test tube (Durham tube).

Capillary Tube Insertion: A sealed-end capillary tube is inverted and placed inside the

Durham tube containing the sample.

Apparatus Setup: The Durham tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube filled with a

high-boiling point oil (e.g., mineral oil), making sure the rubber band or attachment is above

the oil level.

Heating: The side arm of the Thiele tube is gently heated. This design promotes convection

currents, ensuring uniform heating of the oil bath and the sample.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. Heating is continued until the bubbling is rapid and

continuous.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.
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Workflow for Boiling Point Determination (Thiele Tube Method)

Preparation

Apparatus Setup

Measurement

Place sample in Durham tube

Insert inverted capillary tube

Attach Durham tube to thermometer

Place assembly in Thiele tube

Heat side arm of Thiele tube

Observe steady stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Determination of Density
Density is the mass per unit volume of a substance. For a liquid, it can be determined by

measuring the mass of a known volume.

Methodology:

Tare a Pycnometer: A clean, dry pycnometer (a flask with a specific volume) is accurately

weighed.

Fill with Sample: The pycnometer is filled with (S)-(+)-1-Cyclohexylethylamine. Care is

taken to avoid air bubbles.

Equilibrate Temperature: The filled pycnometer is placed in a constant temperature bath

(e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

Adjust Volume: The volume is precisely adjusted to the pycnometer's calibration mark.

Weigh the Filled Pycnometer: The pycnometer containing the sample is weighed accurately.

Calculation: The density is calculated by dividing the mass of the sample (weight of filled

pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.
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Workflow for Density Determination

Start

Weigh empty pycnometer

Fill pycnometer with sample

Equilibrate temperature

Weigh filled pycnometer

Calculate Density (mass/volume)

End

 

Workflow for Specific Rotation Measurement

Instrument Setup

Sample Preparation

Measurement & Calculation

Warm up polarimeter

Zero with blank sample

Fill polarimeter cell with neat sample

Place cell in polarimeter

Measure observed rotation (α)

Calculate Specific Rotation [α] = α / (l * d)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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